(E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C16H17N3O2S/c1-12-4-6-15(18-17-12)21-13-8-9-19(11-13)16(20)7-5-14-3-2-10-22-14/h2-7,10,13H,8-9,11H2,1H3/b7-5+
• InChI Key: NALRLMOFQAONEK-FNORWQNLSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

(E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

(E)-1-Aryl-3-[2-(pyrrolidin-1-yl)quinolin-3-yl]prop-2-en-1-ones, similar in structure to the compound , have been synthesized using ultrasound and microwave irradiation. These compounds displayed significant antimicrobial activity against bacterial strains like Staphylococcus aureus and Escherichia coli, as well as fungal strains such as Aspergillus niger and Candida metapsilosis (Ashok, Ganesh, Lakshmi, & Ravi, 2014).

Synthesis and Biological Efficiency

Compounds with a thiophene moiety, similar to the compound in focus, have been synthesized for their diverse biological efficiency. The process involved the synthesis of novel pyrimidine-2-thiol, pyrazole, and pyran derivatives. These compounds exhibited significant anti-inflammatory and antioxidant activities, suggesting their potential as chemotherapeutic agents (Shehab, Abdellattif, & Mouneir, 2018).

Anticancer Activity

A related study synthesized 4-thiazolidinones and 2-azetidinones derivatives from chalcone, which included a thiophen-2-yl group. These compounds were evaluated for their antibacterial and antifungal activities, showing promising results against various bacterial and fungal species. Their potential as novel antimicrobial agents was highlighted (Patel & Patel, 2017).

Anticonvulsant and Antihypertensive Effects

Compounds structurally similar to (E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one have been studied for their anticonvulsant and antihypertensive effects. These studies have shown that certain pyrrolidine derivatives exhibit strong antiarrhythmic and antihypertensive activities, suggesting a potential therapeutic application in these areas (Malawska et al., 2002).